Ca2(addition) channel agonist 1
Ca2(addition) channel agonist 1
Ca2+ channel agonist 1 is an agonist of N-type Ca2+ channel and an inhibitor of Cdk2, with EC50s of 14.23 μM and 3.34 μM, respectively, and is used as a potential treatment for motor nerve terminal dysfunction.
Brand Name:
Vulcanchem
CAS No.:
1402821-24-2
VCID:
VC0007408
InChI:
InChI=1S/C19H26N6O/c1-3-10-25-13-21-16-17(20-11-14-8-6-5-7-9-14)23-19(24-18(16)25)22-15(4-2)12-26/h5-9,13,15,26H,3-4,10-12H2,1-2H3,(H2,20,22,23,24)
SMILES:
CCCN1C=NC2=C1N=C(N=C2NCC3=CC=CC=C3)NC(CC)CO
Molecular Formula:
C₁₉H₂₆N₆O
Molecular Weight:
354.45
Ca2(addition) channel agonist 1
CAS No.: 1402821-24-2
Inhibitors
VCID: VC0007408
Molecular Formula: C₁₉H₂₆N₆O
Molecular Weight: 354.45
| CAS No. | 1402821-24-2 |
|---|---|
| Product Name | Ca2(addition) channel agonist 1 |
| Molecular Formula | C₁₉H₂₆N₆O |
| Molecular Weight | 354.45 |
| IUPAC Name | 2-[[6-(benzylamino)-9-propylpurin-2-yl]amino]butan-1-ol |
| Standard InChI | InChI=1S/C19H26N6O/c1-3-10-25-13-21-16-17(20-11-14-8-6-5-7-9-14)23-19(24-18(16)25)22-15(4-2)12-26/h5-9,13,15,26H,3-4,10-12H2,1-2H3,(H2,20,22,23,24) |
| Standard InChIKey | LKXPLOHGQSEPEM-UHFFFAOYSA-N |
| SMILES | CCCN1C=NC2=C1N=C(N=C2NCC3=CC=CC=C3)NC(CC)CO |
| Description | Ca2+ channel agonist 1 is an agonist of N-type Ca2+ channel and an inhibitor of Cdk2, with EC50s of 14.23 μM and 3.34 μM, respectively, and is used as a potential treatment for motor nerve terminal dysfunction. |
| Reference | [1]. Liang M, et al. Synthesis and biological evaluation of a selective N- and p/q-type calcium channel agonist. ACS Med Chem Lett. 2012 Oct 1;3(12):985-990. |
| Last Modified | Aug 20 2021 |
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